Cas no 2166884-47-3 (2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole)

• Product Name: 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole
• CAS No: 2166884-47-3
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 6536307
• PubChem ID: 165534337
• Update Time: 2025-10-29

2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole
• 2166884-47-3
• EN300-1269745

• Inchi： 1S/C9H14BrNOS/c1-4-12-5-8(10)9-11-6(2)7(3)13-9/h8H,4-5H2,1-3H3
• InChI Key： JLVYEMXISXVAPP-UHFFFAOYSA-N
• SMILES： BrC(COCC)C1=NC(C)=C(C)S1

Computed Properties

• Exact Mass: 262.99795g/mol
• Monoisotopic Mass: 262.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole

Comprehensive Analysis of 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole (CAS No. 2166884-47-3)

The compound 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole (CAS No. 2166884-47-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and bromo-ethoxyethyl side chain, make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel heterocyclic compounds with bioactive properties.

One of the key reasons for the rising interest in 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole is its role in the development of small-molecule inhibitors. The thiazole moiety is known for its versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability. Recent studies have explored its utility in targeting enzymes involved in inflammatory pathways, aligning with the current focus on anti-inflammatory therapeutics and immune modulation.

From a synthetic perspective, the bromo-ethoxyethyl group in this compound offers a reactive handle for further functionalization. This characteristic is particularly valuable in click chemistry and cross-coupling reactions, which are widely used in the design of complex molecular architectures. The compound’s compatibility with palladium-catalyzed reactions has also been investigated, highlighting its potential in catalyst-driven synthesis.

In the agrochemical sector, 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole has been studied for its potential as a pesticide intermediate. The thiazole ring is a common motif in many commercial fungicides and herbicides, and modifications to its side chains can lead to improved efficacy and environmental safety. This aligns with the industry’s shift toward sustainable crop protection solutions, a topic frequently searched by professionals in the field.

The compound’s physicochemical properties, such as its solubility and stability, have also been subjects of research. Understanding these parameters is critical for optimizing its use in formulations, whether for pharmaceutical or agricultural applications. Recent advancements in computational chemistry have enabled more accurate predictions of its behavior under various conditions, addressing common queries about molecular modeling and property prediction.

Another area of interest is the compound’s potential role in material science. The thiazole ring’s electron-rich nature makes it a candidate for designing organic semiconductors and conductive polymers. With the growing demand for flexible electronics and energy storage solutions, this application has sparked numerous discussions in academic and industrial circles.

Safety and regulatory considerations are also paramount when working with 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. This aligns with the increasing emphasis on green chemistry and responsible sourcing, topics that resonate with environmentally conscious researchers and manufacturers.

In summary, 2-(1-bromo-2-ethoxyethyl)-4,5-dimethyl-1,3-thiazole (CAS No. 2166884-47-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its structural versatility and reactivity make it a valuable asset in modern synthetic chemistry, addressing some of the most pressing challenges in these fields. As research continues, its potential to contribute to innovative technologies and sustainable solutions remains a compelling area of exploration.